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Cat. No.: B2425486
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Introduction

The molecular formula C11H7NOA4 represents a fascinating and diverse group of isomeric
compounds, each with unique chemical properties and biological activities. With a precise
molecular weight of 217.18 g/mol , these isomers, while sharing the same elemental
composition, exhibit a wide range of structures, from the notorious carcinogen Aristolochic Acid
| to synthetically versatile chromenone derivatives and naphthalenecarboxylic acids. This guide
provides a comprehensive technical analysis of key C11H7NO4 isomers, focusing on their
synthesis, characterization, and significance in the fields of toxicology and drug development.
As Senior Application Scientists, our goal is to not only present methodologies but to also
provide the underlying scientific rationale, empowering researchers to make informed decisions
in their own investigations.

Core Physicochemical Properties of C11H7NO4
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A symbolic representation of a compound's chemical composition is its chemical formula.[1]
The molecular formula C11H7NO4 indicates the presence of eleven carbon atoms, seven
hydrogen atoms, one nitrogen atom, and four oxygen atoms. The exact molecular weight,
calculated from the atomic masses of the most abundant isotopes of these elements, is a
critical parameter in mass spectrometry for the identification of these compounds.

Molecular Weight Calculation:
e (11 x12.011) + (7 x 1.008) + (1 x 14.007) + (4 x 15.999) = 217.18 g/mol

This shared molecular weight makes the differentiation of CL1H7NO4 isomers a significant
analytical challenge, often requiring a combination of chromatographic separation and
sophisticated mass spectrometric techniques.

A Tale of Three Isomers: Structure, Synthesis, and
Significance

This guide will focus on three prominent and scientifically relevant isomers of C11H7NO4:

« Aristolochic Acid I: A naturally occurring nitrophenanthrene carboxylic acid with well-
documented nephrotoxic and carcinogenic properties.

¢ 3-nitro-4-phenyl-2H-chromen-2-one: A representative of the coumarin/chromenone class of
compounds, which are of great interest in medicinal chemistry for their diverse
pharmacological activities.

» 5-nitro-naphthalene-1-carboxylic acid: A synthetic building block used in the preparation of
dyes and potential pharmaceutical intermediates.

The following table summarizes key quantitative data for these isomers:
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3-nitro-4-phenyl-

5-nitro-

Property Aristolochic Acid | naphthalene-1-
2H-chromen-2-one . .
carboxylic acid
8-methoxy-6-
nitrophenanthro[3,4-d]  3-nitro-4-phenyl-2H- 5-nitronaphthalene-1-
IUPAC Name ] . .
[2][3]dioxole-5- chromen-2-one carboxylic acid
carboxylic acid
CAS Number 313-67-7 10524-88-6 1975-44-6
217.18 g/mol (for the 267.24 g/mol (Note:
Molecular Weight core C11H7NO4 This is a derivative, 217.18 g/mol
structure) not a direct isomer)
Melting Point 281-286 °C 141-142 °C 241.5°C
n Off-white to light
Appearance Yellow powder Not specified )
yellow solid
) Soluble in ethanol and
. Poorly soluble in . o
Solubility Not specified acetone; limited

water

solubility in water

Isomer 1: Aristolochic Acid | - The Double-Edged

Sword

Aristolochic Acid | (AA-I) is a phytochemical found in plants of the Aristolochia and Asarum

genera, which have been used in some traditional herbal medicines.[4] However, extensive

research has unequivocally linked AA-I to severe nephropathy and an increased risk of

urothelial cancers.[5]

Chemical Structure and Properties

AA-| possesses a complex polycyclic structure. Its carcinogenicity stems from the metabolic

reduction of the nitro group to a reactive N-acylnitrenium ion, which can form stable DNA

adducts, leading to mutations.[4]

Aristolochic Acid | Structure
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Analytical Characterization: A Protocol for Detection

Given its toxicity, the detection of AA-I in herbal products is of paramount importance for public

health. High-Performance Liquid Chromatography coupled with tandem mass spectrometry

(HPLC-MS/MS) is the gold standard for its analysis due to its high sensitivity and specificity.

Step-by-Step Protocol for HPLC-MS/MS Analysis of Aristolochic Acid | in Herbal Supplements:

o Sample Preparation:

[e]

o

o

[¢]

Accurately weigh 100 mg of the homogenized herbal supplement into a centrifuge tube.

Add 1.0 mL of an extraction solvent (e.g., methanol/water/acetic acid: 70:25:5 v/v) and
sonicate for 30 minutes.[6]

Centrifuge the sample at 16,000 x g for 10 minutes.

Transfer the supernatant to an HPLC vial for analysis.

e HPLC Separation:

Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 3.5 pm). The non-polar
stationary phase of the C18 column effectively retains the relatively non-polar AA-I,
allowing for its separation from more polar matrix components.

Mobile Phase: A gradient elution is typically employed to achieve optimal separation. For
example:

= Mobile Phase A: 0.1% formic acid in water.
= Mobile Phase B: Acetonitrile.

» Atypical gradient might start with a high percentage of A, gradually increasing the
percentage of B to elute AA-I.

Flow Rate: 0.3 mL/min.

Injection Volume: 10 pL.
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o Column Temperature: 40 °C.

e Mass Spectrometry Detection:
o lonization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used.

o Multiple Reaction Monitoring (MRM): For high specificity and sensitivity, MRM is
employed. This involves monitoring specific precursor-to-product ion transitions for AA-I.

= Precursor lon: m/z 359 [M+NH4]+.[7]
» Product lon: m/z 298.[6]
o Collision Energy: Optimized to maximize the intensity of the product ion (e.g., 10 eV).[7]
Rationale for Method Selection:

» Reversed-Phase HPLC: This is the method of choice for separating moderately polar to non-
polar compounds like AA-I from complex matrices. The C18 stationary phase provides
excellent retention and resolution.

e Tandem Mass Spectrometry (MS/MS): The use of MS/MS, particularly in MRM mode,
provides a high degree of certainty in identification and quantification, even at trace levels,
by monitoring a specific fragmentation pathway unique to the target analyte. This is crucial
for differentiating AA-1 from other co-eluting compounds with the same nominal mass.

Isomer 2: 3-nitro-4-phenyl-2H-chromen-2-one - A
Scaffold for Drug Discovery

In contrast to the toxicity of AA-1, the chromen-2-one (coumarin) scaffold is a "privileged
structure™ in medicinal chemistry, forming the core of numerous compounds with a wide array
of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial
properties.[8] The 3-nitro-4-phenyl-2H-chromen-2-one represents a synthetic derivative within

this class.

Chemical Structure and Synthesis
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The synthesis of coumarin derivatives often involves the Knoevenagel condensation, a
nucleophilic addition of an active methylene compound to a carbonyl group, followed by
dehydration.[9]

3-nitro-4-phenyl-2H-chromen-2-one Structure

Step-by-Step Protocol for the Synthesis of a 3-nitro-4-substituted-2H-chromen-2-one
Derivative:

This protocol is a generalized procedure based on the Knoevenagel condensation.
» Reaction Setup:

o In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) and an active methylene
compound containing a nitro group, such as ethyl nitroacetate (1.1 equivalents), in a
suitable solvent like ethanol.

o Add a catalytic amount of a base, such as piperidine (0.1 equivalents).[10] The base is
crucial for deprotonating the active methylene compound to form the nucleophilic enolate.

e Reaction:

o Stir the reaction mixture at room temperature or with gentle heating. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

e Work-up and Purification:
o Once the reaction is complete, cool the mixture and pour it into ice-cold water.
o The precipitated product can be collected by filtration.

o The crude product is then purified by recrystallization from a suitable solvent (e.g.,
ethanol) to yield the pure 3-nitro-coumarin derivative.

Rationale for Synthetic Strategy:

e Knoevenagel Condensation: This is a highly efficient and versatile method for C-C bond
formation, particularly for the synthesis of a,-unsaturated systems like coumarins. The use
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of a weak base like piperidine is sufficient to catalyze the reaction without promoting side
reactions.

Pharmacological Relevance

The introduction of a nitro group and a phenyl ring at the 3 and 4 positions of the coumarin
scaffold can significantly influence its biological activity. These modifications can enhance the
compound's interaction with biological targets, leading to potential therapeutic applications. For
instance, various substituted chromene derivatives have shown promise as anticancer and
anti-inflammatory agents.[11]

Isomer 3: 5-nitro-naphthalene-1-carboxylic acid - A
Versatile Synthetic Intermediate

5-nitro-naphthalene-1-carboxylic acid is a synthetic organic compound that serves as a
valuable intermediate in the chemical industry, particularly in the synthesis of dyes and as a
precursor for more complex molecules with potential pharmacological properties.[2]

Chemical Structure and Properties

The presence of both a carboxylic acid and a nitro group on the naphthalene backbone makes
this molecule reactive at multiple sites. The electron-withdrawing nature of the nitro group
influences the acidity of the carboxylic acid and the reactivity of the naphthalene ring.[2]

5-nitro-naphthalene-1-carboxylic acid Structure

Synthesis

5-nitro-naphthalene-1-carboxylic acid can be synthesized by the nitration of a-naphthoic acid
using fuming nitric acid. This electrophilic aromatic substitution reaction is a standard method
for introducing nitro groups onto aromatic rings.

Rationale for Synthetic Approach:

» Electrophilic Aromatic Substitution: The naphthalene ring is electron-rich and readily
undergoes electrophilic substitution. The use of a strong nitrating agent like fuming nitric acid
ensures the successful introduction of the nitro group.
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Comparative Analysis and Future Perspectives

The three isomers of C11H7NO4 discussed in this guide highlight the profound impact of
molecular structure on chemical and biological properties. While Aristolochic Acid | serves as a
stark reminder of the potential toxicity of natural compounds, the chromenone and naphthalene
carboxylic acid scaffolds represent promising avenues for the development of new therapeutic
agents and functional materials.

The analytical techniques detailed herein, particularly the combination of chromatography and
mass spectrometry, are essential tools for the identification and quantification of these and
other isomeric compounds. The ability to differentiate between isomers is not merely an
academic exercise but a critical aspect of drug safety, quality control, and the exploration of
structure-activity relationships in drug discovery.

CI1H7NO4 Tsomers |Separation based on physicochemical properties (o o TN Eluted somers ntoduced ino MS (L based on patterns somer O

Click to download full resolution via product page

General Workflow for Isomer Analysis

Future research in this area will likely focus on the development of more rapid and sensitive
analytical methods for the detection of toxic isomers like AA-I in complex matrices.
Furthermore, the continued exploration of the pharmacological potential of synthetic
C11H7NO4 isomers, particularly those based on the coumarin scaffold, holds great promise for

the discovery of novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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